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Compound of Interest

Compound Name: Arecaidine-d5

CAS No.: 131448-17-4

Cat. No.: B1502228

Get Quote

Arecaidine-d5 is the deuterium-labeled form of Arecaidine, a psychoactive alkaloid naturally

found in the areca nut, the fruit of the Areca catechu palm.[1][2] Arecaidine itself is a primary

metabolite of arecoline, the most abundant alkaloid in the nut, formed through hydrolysis.[1][3]

In the complex matrix of biological samples and commercial areca products, accurately

quantifying specific alkaloids is a significant analytical challenge. Arecaidine-d5 (CAS Number:

131448-17-4) serves as a critical tool for researchers, particularly as an internal standard for

quantitative analysis by mass spectrometry.[4][5] Its five deuterium atoms give it a distinct

mass-to-charge ratio from its unlabeled counterpart, without significantly altering its chemical

behavior. This property is the cornerstone of the isotope dilution method, which allows for

highly accurate and precise quantification by correcting for sample loss and matrix effects

during analysis. This guide provides a comprehensive overview of the properties, applications,

and analytical methodologies associated with Arecaidine-d5 for researchers in pharmacology,

toxicology, and drug development.

Physicochemical and Handling Properties
The accurate application of Arecaidine-d5 begins with a thorough understanding of its

fundamental properties and proper handling procedures. These characteristics are essential for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1502228#bc-rfq
https://www.benchchem.com/product/b1502228/docs?utm_src=pdf-body#introduction-the-role-of-isotopic-labeling-in-alkaloid-research
https://en.wikipedia.org/wiki/Arecaidine
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Arecaidine/
https://en.wikipedia.org/wiki/Arecaidine
https://pubmed.ncbi.nlm.nih.gov/35543097/
https://www.benchchem.com/product/b1502228/docs?utm_src=pdf-body#introduction-the-role-of-isotopic-labeling-in-alkaloid-research
https://scispace.com/pdf/analysis-of-alkaloids-in-areca-nut-containing-products-by-280f6d6llf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5729027/
https://www.benchchem.com/product/b1502228/docs?utm_src=pdf-body#introduction-the-role-of-isotopic-labeling-in-alkaloid-research
https://www.benchchem.com/product/b1502228/docs?utm_src=pdf-body#introduction-the-role-of-isotopic-labeling-in-alkaloid-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


preparing accurate standard solutions and ensuring the compound's stability.

Property Value Source(s)

CAS Number 131448-17-4 [6][7][8]

Synonyms

2,6-dideuterio-1-

(trideuteriomethyl)-3,6-dihydro-

2H-pyridine-5-carboxylic acid

[8]

Molecular Formula C₇H₆D₅NO₂ [7]

Molecular Weight 146.20 g/mol (Free Base) [8]

Molecular Weight (HBr Salt) 227.11 g/mol [6][9][10]

Appearance Tan Solid [9][11]

Chemical Purity Typically ≥98% [6]

Isotopic Purity
Typically ≥99% (d5

enrichment)
[6]

Solubility Soluble in Water and Methanol [9]

Storage Conditions -20°C for long-term stability [9][10]

Handling Precautions: Small volumes of the powdered compound may become entrapped in

the product vial's cap during shipment. It is recommended to briefly centrifuge the vial before

opening to ensure all material is collected at the bottom.[9] As with all areca alkaloids, this

compound should be handled with appropriate personal protective equipment, as the unlabeled

form is toxic.[4]

Biological Context and Mechanism of Action
To appreciate the utility of Arecaidine-d5, one must understand the biological role of its non-

labeled analogue, Arecaidine. Arecaidine is a potent inhibitor of gamma-aminobutyric acid

(GABA) reuptake.[1][12] By blocking the GABA transporters, it increases the concentration of

GABA in the synaptic cleft, leading to sedative effects.[1] This mechanism contrasts with its

precursor, arecoline, which is a cholinergic agonist that stimulates the parasympathetic nervous

system.[13]
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The metabolism of arecaidine is complex and involves multiple pathways, including N-

oxidation, the formation of mercapturic acid conjugates, and conjugation with glycine or

glycerol.[3][14] A significant metabolic route is the reduction of the carbon-carbon double bond

to form N-methylnipecotic acid.[14][15] The existence of these numerous metabolites

underscores the necessity of stable isotope-labeled standards like Arecaidine-d5 for

accurately tracing and quantifying the parent compound and its metabolic fate in complex

biological systems.[14]

Arecoline ArecaidineHydrolysis Metabolites

Metabolic Pathways
(e.g., Reduction, Conjugation)

Click to download full resolution via product page

Metabolic conversion of Arecoline to Arecaidine and its subsequent metabolites.

Analytical Applications & Methodologies
The primary and most critical application of Arecaidine-d5 is as an internal standard in isotope

dilution mass spectrometry, most commonly coupled with liquid chromatography (LC-MS/MS).

This technique is the gold standard for quantitative analysis in complex matrices.

Principle of Isotope Dilution Mass Spectrometry
The core principle relies on adding a known quantity of the stable isotope-labeled standard

(Arecaidine-d5) to an unknown sample at the earliest stage of sample preparation.[4] The

labeled standard is nearly chemically identical to the endogenous analyte (Arecaidine), so it

behaves identically during extraction, cleanup, and chromatographic separation. Any loss of

analyte during sample processing will be accompanied by a proportional loss of the internal

standard. In the mass spectrometer, the analyte and the standard are easily distinguished by

their mass difference. The concentration of the analyte is then determined by the ratio of the

signal from the analyte to the signal from the standard, which remains constant regardless of

sample loss.

Experimental Protocol: Quantitative Analysis of
Arecaidine using LC-MS/MS
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This protocol provides a validated methodology for the quantification of areca alkaloids in liquid

extracts using Arecaidine-d5 as an internal standard.

1. Preparation of Standard Solutions:

Accurately weigh the Arecaidine-d5 standard. Use of an "Exact Weight" certificate, if

provided by the vendor, is recommended for highest accuracy.[10]

Prepare a stock solution in a suitable solvent such as methanol or water.

Perform serial dilutions to create working standard solutions and calibration curve standards.

2. Sample Preparation:

For a liquid sample (e.g., biological fluid, product extract), transfer a precise volume (e.g., 10

µL) into a clean vial.[5]

Internal Standard Spiking: Add a fixed amount of the Arecaidine-d5 internal standard to the

sample. For example, add 50 ng of Arecaidine-d5.[5] This step is critical and must be done

for every sample, calibrator, and quality control sample.

Dilute the final mixture to a suitable volume (e.g., 1000 µL) with an appropriate diluent, such

as 1% trifluoroacetic acid (TFA) in water, to ensure compatibility with the LC mobile phase.[5]

Vortex the sample to ensure homogeneity.

3. LC-MS/MS Analysis:

Inject a small volume (e.g., 8 µL) of the prepared sample into the LC-MS/MS system.[5]

The system will chromatographically separate the alkaloids before they enter the mass

spectrometer.

The mass spectrometer will be set to monitor the specific mass transitions for both

Arecaidine and Arecaidine-d5 (Selected Reaction Monitoring or SRM).

4. Data Analysis:
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Generate a calibration curve by plotting the peak area ratio (Arecaidine / Arecaidine-d5)

against the known concentrations of the calibration standards.

Calculate the concentration of Arecaidine in the unknown samples by interpolating their

measured peak area ratios from the calibration curve.
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Workflow for quantitative analysis using Arecaidine-d5 as an internal standard.
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Protocol: Verification of Isotopic Purity and Identity
It is good practice to verify the identity and isotopic enrichment of a new batch of labeled

standard. This ensures the integrity of the quantitative data generated.

1. High-Resolution Mass Spectrometry (HR-MS):

Objective: To confirm the exact mass and isotopic distribution.

Methodology: Infuse a dilute solution of Arecaidine-d5 directly into an HR-MS instrument

(e.g., TOF or Orbitrap).

Expected Outcome: The resulting spectrum should show a mass cluster centered at the

expected mass for the deuterated compound (e.g., [M+H]⁺ of ~147.11 Da). The relative

intensity of the M+0 peak (unlabeled Arecaidine) should be very low, consistent with the

specified isotopic purity.[16]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the positions of deuterium labeling and quantify enrichment at each

site.[17]

¹H NMR Analysis: Dissolve the compound in a suitable deuterated solvent (e.g., DMSO-d6).

The ¹H NMR spectrum should show a significant reduction or complete absence of signals

corresponding to the protons on the N-methyl group and at the C2 and C6 positions of the

pyridine ring. The degree of deuteration can be estimated by comparing the integration of

any residual proton signals to the integrals of non-deuterated positions.

²H NMR Analysis: A deuterium NMR spectrum would show signals at the chemical shifts

corresponding to the labeled positions, providing direct confirmation of deuterium

incorporation.

Conclusion
Arecaidine-d5 (CAS: 131448-17-4) is an indispensable tool for scientific research into areca

nut alkaloids. Its role as an internal standard in isotope dilution mass spectrometry provides the

accuracy and reliability required to quantify Arecaidine in complex biological and commercial
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samples. By enabling precise measurement, Arecaidine-d5 facilitates critical research in

toxicology, pharmacology, and public health, helping to elucidate the metabolic fate and

biological effects of one of the world's most commonly used psychoactive substances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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